Cas no 172042-27-2 (5-Ethyl-8-methylquinoline)

• Product Name: 5-Ethyl-8-methylquinoline
• CAS No: 172042-27-2
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 2093598
• PubChem ID: 67950914
• Update Time: 2025-06-07

5-Ethyl-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-8-methylquinoline
• SB67783
• SCHEMBL9886147
• 172042-27-2

• Inchi： 1S/C12H13N/c1-3-10-7-6-9(2)12-11(10)5-4-8-13-12/h4-8H,3H2,1-2H3
• InChI Key： MPPGDFMDJCYZGC-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C(C)=CC=C2CC

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Ethyl-8-methylquinoline

5-Ethyl-8-methylquinoline: A Comprehensive Overview of CAS No. 172042-27-2

5-Ethyl-8-methylquinoline (CAS No. 172042-27-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of applications, from synthetic intermediates to bioactive molecules. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-Ethyl-8-methylquinoline.

The chemical structure of 5-Ethyl-8-methylquinoline is characterized by a quinoline ring system substituted with an ethyl group at the 5-position and a methyl group at the 8-position. The quinoline nucleus is a fundamental building block in many natural and synthetic compounds, known for its diverse biological activities and chemical reactivity. The presence of the ethyl and methyl substituents imparts unique properties to this compound, making it an interesting target for both academic and industrial research.

In terms of synthesis, 5-Ethyl-8-methylquinoline can be prepared through various methods. One common approach involves the condensation of 2-amino-3-methylbenzoic acid with ethyl acetoacetate, followed by cyclization and dehydrogenation steps. Another method involves the reaction of 2-chloro-3-methylbenzonitrile with ethyl acetoacetate in the presence of a base, followed by cyclization and reduction. These synthetic routes have been optimized to achieve high yields and purity, making 5-Ethyl-8-methylquinoline readily accessible for further studies.

The biological activities of 5-Ethyl-8-methylquinoline have been extensively investigated in recent years. Studies have shown that this compound exhibits potent antimicrobial properties against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. Additionally, 5-Ethyl-8-methylquinoline has demonstrated antifungal activity against several fungal species, making it a promising candidate for the development of new antifungal agents.

Beyond its antimicrobial properties, 5-Ethyl-8-methylquinoline has also been explored for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation and angiogenesis. These findings suggest that 5-Ethyl-8-methylquinoline could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its direct biological activities, 5-Ethyl-8-methylquinoline has been used as a synthetic intermediate in the preparation of more complex bioactive molecules. For example, it serves as a key building block in the synthesis of certain alkaloids and other natural products with therapeutic potential. The ability to modify the quinoline ring system through various functional group transformations allows for the creation of a wide range of derivatives with tailored properties.

The environmental impact and safety profile of 5-Ethyl-8-methylquinoline are also important considerations. Studies have shown that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and used following standard safety guidelines to minimize any potential hazards.

In conclusion, 5-Ethyl-8-methylquinoline (CAS No. 172042-27-2) is a multifaceted compound with a rich array of chemical and biological properties. Its unique structure and versatile applications make it an important molecule in both academic research and industrial development. As ongoing studies continue to uncover new insights into its mechanisms and potential uses, 5-Ethyl-8-methylquinoline is poised to play an increasingly significant role in various fields of science and technology.